![molecular formula C10H9N3O B2623917 4-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)pyridine CAS No. 22926-67-6](/img/structure/B2623917.png)
4-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“4-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)pyridine” is a compound that contains a heterocyclic five-membered ring known as oxadiazole . This ring consists of two carbon atoms, one oxygen atom, and two nitrogen atoms . The compound also includes a cyclopropyl group and a pyridine ring .
Molecular Structure Analysis
The molecular structure of “4-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)pyridine” includes a five-membered oxadiazole ring, a cyclopropyl group, and a pyridine ring . The exact structure can be represented by the SMILES stringC1(C2=NOC(C3CC3)=N2)=CC=NC=C1
.
Scientific Research Applications
Anti-Infective Agents
1,2,4-Oxadiazoles, which is a part of the compound structure, have been synthesized as anti-infective agents with anti-bacterial, anti-viral, and anti-leishmanial activities . The unique physicochemical properties of the nitrogen and oxygen in the oxadiazoles make them strong hydrogen bond acceptors, contributing to their anti-infective activity .
Anti-Cancer Agents
Some derivatives of 1,2,4-oxadiazoles have shown high anti-cancer activity against certain cancer cell lines . The compound could potentially be used in the development of new anti-cancer drugs .
Anti-Tuberculosis Agents
The compound could potentially be used in the treatment of tuberculosis. The 1,2,4-oxadiazole scaffold has shown effectiveness against Mycobacterium tuberculosis .
Anti-Malarial Agents
The compound could potentially be used in the treatment of malaria. The 1,2,4-oxadiazole scaffold has shown effectiveness against Plasmodium falciparum .
Anti-Chagas Disease Agents
The compound could potentially be used in the treatment of Chagas disease. The 1,2,4-oxadiazole scaffold has shown effectiveness against Trypanosoma cruzi .
Anti-Nosocomial Infection Agents
The compound could potentially be used in the treatment of nosocomial infections. The 1,2,4-oxadiazole scaffold has shown effectiveness against Staphylococcus aureus or methicillin-resistant S. aureus (MRSA) .
Anti-Coronavirus Agents
The compound could potentially be used in the treatment of coronavirus infections. The 1,2,4-oxadiazole scaffold has shown effectiveness against severe acute respiratory syndrome coronavirus-2 (SARS CoV-2) .
Agrochemical Applications
Trifluoromethylpyridines, which is a part of the compound structure, have been used in the agrochemical industry for the protection of crops from pests . The unique characteristics of the pyridine moiety contribute to the biological activities of these agrochemicals .
properties
IUPAC Name |
5-cyclopropyl-3-pyridin-4-yl-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N3O/c1-2-8(1)10-12-9(13-14-10)7-3-5-11-6-4-7/h3-6,8H,1-2H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJWVSVUHRHIFNE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NC(=NO2)C3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)pyridine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.